Cas no 898771-39-6 (3-Azetidinomethyl-3'-cyanobenzophenone)
3-Azetidinomethyl-3'-cyanobenzophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(azetidin-1-ylmethyl)benzoyl]benzonitrile
- 3-AZETIDINOMETHYL-3'-CYANOBENZOPHENONE
- 3-AZETIDIN-1-YLMETHYL-3'-CYANOBENZOPHENONE
- SB51611
- MFCD03842072
- 3-{3-[(Azetidin-1-yl)methyl]benzoyl}benzonitrile
- 898771-39-6
- AKOS016020456
- DTXSID90643243
- 3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
- 3-Azetidinomethyl-3'-cyanobenzophenone
-
- MDL: MFCD03842072
- Inchi: 1S/C18H16N2O/c19-12-14-4-1-6-16(10-14)18(21)17-7-2-5-15(11-17)13-20-8-3-9-20/h1-2,4-7,10-11H,3,8-9,13H2
- InChI Key: FZCLWIAUQDOVFB-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C#N)C=1)C1=CC=CC(=C1)CN1CCC1
Computed Properties
- Exact Mass: 276.12600
- Monoisotopic Mass: 276.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.10000
- LogP: 2.93288
3-Azetidinomethyl-3'-cyanobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A095840-250mg |
3-Azetidinomethyl-3'-cyanobenzophenone |
898771-39-6 | 250mg |
$ 440.00 | 2022-06-08 | ||
| TRC | A095840-500mg |
3-Azetidinomethyl-3'-cyanobenzophenone |
898771-39-6 | 500mg |
$ 735.00 | 2022-06-08 | ||
| abcr | AB364858-1 g |
3-Azetidinomethyl-3'-cyanobenzophenone, 97%; . |
898771-39-6 | 97% | 1 g |
€932.90 | 2023-07-19 | |
| Chemenu | CM284283-1g |
3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile |
898771-39-6 | 95% | 1g |
$450 | 2023-03-07 | |
| Chemenu | CM284283-1g |
3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile |
898771-39-6 | 95% | 1g |
$409 | 2021-06-09 | |
| Chemenu | CM284283-5g |
3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile |
898771-39-6 | 95% | 5g |
$1320 | 2021-06-09 | |
| abcr | AB364858-1g |
3-Azetidinomethyl-3'-cyanobenzophenone, 97%; . |
898771-39-6 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB364858-2g |
3-Azetidinomethyl-3'-cyanobenzophenone, 97%; . |
898771-39-6 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB364858-2 g |
3-Azetidinomethyl-3'-cyanobenzophenone, 97%; . |
898771-39-6 | 97% | 2 g |
€1,677.00 | 2023-07-19 | |
| A2B Chem LLC | AH89374-1g |
3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile |
898771-39-6 | 97% | 1g |
$644.00 | 2024-04-19 |
3-Azetidinomethyl-3'-cyanobenzophenone Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 3-Azetidinomethyl-3'-cyanobenzophenone
Recent Advances in the Study of 3-Azetidinomethyl-3'-cyanobenzophenone (CAS: 898771-39-6)
3-Azetidinomethyl-3'-cyanobenzophenone (CAS: 898771-39-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in the pharmaceutical industry.
The compound's unique structural features, including the azetidine ring and the cyanobenzophenone moiety, make it a versatile scaffold for drug design. Recent research has explored its role in the inhibition of specific enzymes and receptors, which are critical in the pathogenesis of diseases such as cancer, inflammation, and neurological disorders. For instance, studies have demonstrated its efficacy as a modulator of protein-protein interactions, which are often challenging targets in drug development.
One of the most notable advancements in the study of 3-Azetidinomethyl-3'-cyanobenzophenone is its application in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a precursor in the development of inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The study highlighted the compound's ability to enhance the potency and selectivity of the resulting inhibitors, offering promising avenues for cancer therapy.
In addition to its role in cancer research, 3-Azetidinomethyl-3'-cyanobenzophenone has also been investigated for its potential in neurodegenerative diseases. A recent preprint on bioRxiv described its use in the design of compounds targeting tau protein aggregation, a hallmark of Alzheimer's disease. The researchers utilized the compound's structural flexibility to optimize binding affinity and blood-brain barrier permeability, yielding promising preclinical results.
From a synthetic chemistry perspective, advancements in the efficient and scalable production of 3-Azetidinomethyl-3'-cyanobenzophenone have been reported. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method for its synthesis, which significantly improved yield and reduced environmental impact compared to traditional approaches. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are paramount.
Despite these promising findings, challenges remain in the full exploitation of 3-Azetidinomethyl-3'-cyanobenzophenone's potential. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Ongoing research is addressing these gaps, with several patents filed in 2023 highlighting innovative approaches to overcome these limitations.
In conclusion, 3-Azetidinomethyl-3'-cyanobenzophenone (CAS: 898771-39-6) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a versatile intermediate and its demonstrated biological activities make it a compound of continued interest in the pharmaceutical industry. Future research directions may include exploring its utility in other therapeutic areas, optimizing its pharmacokinetic properties, and developing novel derivatives with enhanced efficacy and safety profiles.
898771-39-6 (3-Azetidinomethyl-3'-cyanobenzophenone) Related Products
- 898788-44-8(3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone)
- 898794-09-7(2-Cyano-3'-pyrrolidinomethyl benzophenone)
- 898776-08-4(4-Cyano-4'-pyrrolidinomethyl benzophenone)
- 898794-12-2(3-Cyano-3'-pyrrolidinomethyl benzophenone)
- 898771-16-9(3-(Azetidinomethyl) benzophenone)
- 898788-46-0(4'-Cyano-3-(4-methylpiperazinomethyl) benzophenone)
- 898794-15-5(4'-Cyano-3-pyrrolidinomethyl benzophenone)
- 898783-50-1(3-Cyano-4'-(4-methylpiperazinomethyl) benzophenone)
- 898783-51-2(4-Cyano-4'-(4-methylpiperazinomethyl) benzophenone)
- 898776-05-1(3-Cyano-4'-pyrrolidinomethyl benzophenone)